![molecular formula C13H10ClNO3 B2913662 2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid CAS No. 953900-08-8](/img/structure/B2913662.png)
2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
These applications highlight the versatility of 2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid in diverse scientific contexts. Further research will uncover additional uses and refine its potential in various fields . If you need more information or have specific questions, feel free to ask!
Mechanism of Action
Target of Action
It is known that phenoxy herbicides, which this compound is a derivative of, act by mimicking the auxin growth hormone indoleacetic acid (iaa) .
Mode of Action
Phenoxy herbicides, including 2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid, induce rapid, uncontrolled growth in broad-leaf plants, effectively causing them to "grow to death" . This makes them effective for selectively killing broad-leaf weeds while leaving monocotyledonous crops relatively unaffected .
Biochemical Pathways
It can be inferred from the mode of action that the compound likely interferes with the normal functioning of the auxin pathway in broad-leaf plants .
Result of Action
The primary result of the action of 2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid is the rapid, uncontrolled growth of broad-leaf plants, leading to their death . This selective toxicity makes the compound useful as a herbicide.
properties
IUPAC Name |
2-(4-chloro-2-methylphenoxy)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO3/c1-8-7-9(14)4-5-11(8)18-12-10(13(16)17)3-2-6-15-12/h2-7H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKKQLRXESWUKIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC2=C(C=CC=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chloro-2-methylphenoxy)pyridine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.